Cas no 871571-27-6 (BENZONITRILE, 2-AMINO-5-METHYL-4-(TRIFLUOROMETHYL)-)

• Product Name: BENZONITRILE, 2-AMINO-5-METHYL-4-(TRIFLUOROMETHYL)-
• CAS No: 871571-27-6
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• MDL: MFCD15527583
• CID: 3393516
• PubChem ID: 53416444
• Update Time: 2025-04-21

BENZONITRILE, 2-AMINO-5-METHYL-4-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 2-AMINO-5-METHYL-4-(TRIFLUOROMETHYL)-
• 871571-27-6
• SCHEMBL311743
• 2-Amino-5-methyl-4-trifluoromethylbenzonitrile
• 2-Amino-5-methyl-4-trifluoromethyl-benzonitrile
• DB-134601
• 2-amino-5-methyl-4-(trifluoromethyl)benzonitrile

• MDL： MFCD15527583
• Inchi： 1S/C9H7F3N2/c1-5-2-6(4-13)8(14)3-7(5)9(10,11)12/h2-3H,14H2,1H3
• InChI Key： WLYUHMDUERBMBU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=CC=1C)N)(F)F

Computed Properties

• Exact Mass: 200.05613272Da
• Monoisotopic Mass: 200.05613272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų